molecular formula C8H6N2O2 B7929144 2-methyl-4H-pyrido[2,3-d][1,3]oxazin-4-one

2-methyl-4H-pyrido[2,3-d][1,3]oxazin-4-one

Cat. No. B7929144
M. Wt: 162.15 g/mol
InChI Key: JDCQRGZSCOCTKK-UHFFFAOYSA-N
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Description

2-methyl-4H-pyrido[2,3-d][1,3]oxazin-4-one is a useful research compound. Its molecular formula is C8H6N2O2 and its molecular weight is 162.15 g/mol. The purity is usually 95%.
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Scientific Research Applications

  • Reactivity in Synthesis : Prousis et al. (2013) explored the reactivity of 2-methyl-4H-pyrido[2,3-d][1,3]oxazin-4-one under microwave irradiation conditions. They found it reacts with carbon and oxygen nucleophiles to yield high-yield syntheses of 4-hydroxy-quinolin-2-ones and N-acetyl-anthranilates and nicotinates (Prousis et al., 2013).

  • Synthesis of Pyrimidinones : Herold (1992) reported on the synthesis of 2-methyl-3H-pyrido[2,3-d]pyrimidin-4-ones, showcasing the compound's role in forming pyrimidinones, a class of chemicals with potential pharmacological applications (Herold, 1992).

  • Development of Heterocyclic Compounds : Slowinski et al. (2013) demonstrated the synthesis of unreported 2-substituted 4H-pyrido[e][1,3]oxazin-4-ones, which have potential in medicinal chemistry. Their work involved intramolecular O-arylation under microwave irradiations, showing the versatility of this compound in synthesizing new chemical entities (Slowinski et al., 2013).

  • Synthesis of Triazines : Le Falher et al. (2014) synthesized pyridyl-substituted 1,3,5-triazines using 4H-pyrido[1,3]oxazin-4-ones. This work highlights its application in creating compounds that might have various uses, including potential pharmaceutical applications (Le Falher et al., 2014).

  • Herbicidal Activity : Yi Sun et al. (2019) synthesized a series of derivatives of 4H-pyrido[4,3-d][1,3]oxazine-8-carbonitrile and evaluated their herbicidal activities, indicating a potential application in agriculture (Yi Sun et al., 2019).

properties

IUPAC Name

2-methylpyrido[2,3-d][1,3]oxazin-4-one
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InChI

InChI=1S/C8H6N2O2/c1-5-10-7-6(8(11)12-5)3-2-4-9-7/h2-4H,1H3
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InChI Key

JDCQRGZSCOCTKK-UHFFFAOYSA-N
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Canonical SMILES

CC1=NC2=C(C=CC=N2)C(=O)O1
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Molecular Formula

C8H6N2O2
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Molecular Weight

162.15 g/mol
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Product Name

2-methyl-4H-pyrido[2,3-d][1,3]oxazin-4-one

Synthesis routes and methods

Procedure details

2-Aminonicotinic acid (5 g, 36 mmole) was suspended in acetic anhydride (25 mL) then heated at reflux for 2 hours. The reaction mixture was concentrated under vacuum. The resulting residue was slurried with ethyl acetate and hexane then filtered to provide 5 g of 2-methyl-4H-pyrido[2,3-d][1,3]oxazin-4-one.
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5 g
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25 mL
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